Cas no 2171583-18-7 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}propanoic acid)

• Product Name: 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}propanoic acid
• CAS No: 2171583-18-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6484953
• PubChem ID: 165561919
• Update Time: 2025-10-29

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}propanoic acid
• EN300-1566709
• 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexyl}propanoic acid
• 2171583-18-7

• Inchi： 1S/C28H34N2O5/c1-2-24(26(33)30-28(17-14-25(31)32)15-8-3-9-16-28)29-27(34)35-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23-24H,2-3,8-9,14-18H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： VOOKCNPBTUWVID-UHFFFAOYSA-N
• SMILES： O=C(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CCC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}propanoic acid

Comprehensive Overview of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}propanoic acid (CAS No. 2171583-18-7)

The compound 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}propanoic acid (CAS No. 2171583-18-7) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and biomolecular engineering.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound, with its cyclohexyl backbone and propanoic acid terminus, offers exceptional stability and compatibility with automated peptide synthesizers. Its CAS No. 2171583-18-7 is often queried in databases like PubChem and Reaxys, reflecting its importance in high-throughput screening and bioconjugation applications.

One of the most searched questions in the field is: "How does Fmoc protection enhance peptide synthesis efficiency?" The answer lies in the compound’s ability to prevent unwanted side reactions during amide bond formation, a cornerstone of peptide assembly. Additionally, its hydrophobic cyclohexyl group improves solubility in organic solvents, a feature highly sought after in combinatorial chemistry libraries.

From an SEO perspective, keywords like "Fmoc-amino acid derivatives", "CAS 2171583-18-7 applications", and "peptide synthesis building blocks" are frequently associated with this compound. Its relevance extends to trending topics such as mRNA vaccine adjuvants and GPCR-targeted drugs, where modified peptides play a pivotal role. The compound’s propanoic acid moiety also aligns with searches for "carboxylic acid functionalization", a hot topic in biocatalysis.

In summary, 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}propanoic acid (CAS No. 2171583-18-7) is a cornerstone in modern peptide chemistry, bridging gaps between academic research and industrial-scale drug production. Its multifaceted applications ensure its continued prominence in scientific literature and patent filings worldwide.